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Compound of Interest

Compound Name: Co-MOF-74

Cat. No.: B13728145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic

cyanosilylation of aldehydes utilizing Cobalt-based Metal-Organic Framework-74 (Co-MOF-74)

as a heterogeneous catalyst. This reaction is a crucial step in the synthesis of cyanohydrins,

which are key intermediates in the production of various fine chemicals and pharmaceuticals.

[1][2]

Introduction
Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials with applications

in gas storage, separation, and catalysis.[1][2] Co-MOF-74, in particular, has demonstrated

notable catalytic activity in the cyanosilylation of aldehydes. This is attributed to its well-defined

channels and unsaturated Lewis acid metal sites (open metal sites) which act as active centers

for the reaction.[1][2] The use of Co-MOF-74 offers advantages such as high efficiency, catalyst

recyclability, and the potential for milder reaction conditions compared to homogeneous

catalysts.[1][2]

Recent research has also explored the creation of defects and core-shell structures in MOF-74

to enhance its catalytic performance by increasing the number of accessible active sites.[1][2]

[3] These modified MOFs, such as defected MOF-74 (D-MOF-74) and core-shell MOF-74@D-

MOF-74, have shown superior activity in the cyanosilylation of a range of aldehydes.[1][2]
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Data Presentation
The following tables summarize the quantitative data for the catalytic cyanosilylation of various

aldehydes using Co-MOF-74 and its derivatives.

Table 1: Catalytic Performance of Different MOF-74 Catalysts in the Cyanosilylation of

Benzaldehyde[1][2][4]

Entry Catalyst Time (min) Conversion (%)

1 Pure MOF-74 30 65

2 MOF-74@D2-MOF-74 30 96

Reaction Conditions: Benzaldehyde (1 mmol), MOF catalyst (3.0 mg, 1.7 mol% based on

Co(II)), trimethylsilyl cyanide (TMSCN; 3 mmol), 60 °C.[1][4]

Table 2: Cyanosilylation of Various Aldehydes with TMSCN Catalyzed by Pure MOF-74 and

MOF-74@D2-MOF-74[1][4][5]

Entry Substrate Time (min)
Conversion
(%) with Pure
MOF-74

Conversion
(%) with MOF-
74@D2-MOF-
74

1 Benzaldehyde 30 65 96

2

4-

Methoxybenzald

ehyde

10 61 79

3

4-

Methylbenzaldeh

yde

30 61 95

4

4-

Fluorobenzaldeh

yde

30 63
Not specified in

provided context
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Reaction Conditions: Aldehyde (1 mmol), MOF catalyst (3.0 mg, 1.7 mol% based on Co(II)),

trimethylsilyl cyanide (TMSCN; 3 mmol), 60 °C.[1][4]

Table 3: Catalytic Performance of Defected MOF-74 (D26-MOF-74) in the Cyanosilylation of

Various Aldehydes[6]

Entry Substrate
Conversion (%)
with Pure MOF-74

Conversion (%)
with D26-MOF-74

1 Benzaldehyde 67 93

2
4-

Methoxybenzaldehyde
58 83

3
4-

Methylbenzaldehyde
71 95

4 4-Fluorobenzaldehyde 50 72

Reaction conditions: Aldehyde (1 mmol), catalyst (1.7 mol% based on Co(II)), trimethylsilyl

cyanide.[6]

Experimental Protocols
Synthesis of Co-MOF-74
The synthesis of Co-MOF-74 is typically achieved through a solvothermal reaction.[1][2]

Materials:

CoCl₂·6H₂O[4]

2,5-dihydroxy-1,4-benzenedicarboxylic acid (DHBDC)[1][2]

N,N-dimethylformamide (DMF)[4]

Methanol[4]

Polyvinylpyrrolidone (PVP)[4]
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Procedure:

Dissolve CoCl₂·6H₂O (0.30 mmol, 71.4 mg), DHBDC (0.075 mmol, 14.9 mg), and PVP (250

mg) in 5 mL of DMF.[4]

Transfer the resulting mixture to a suitable reaction vessel.

Heat the mixture in a 120 °C oil bath for a specified period (e.g., 2 hours for defected MOF

synthesis).[4]

After the reaction, isolate the product by centrifugation.[4]

Wash the isolated solid with fresh DMF and then with methanol.[4]

Dry the final product under vacuum for 1 hour.[4]

Catalytic Cyanosilylation of Aldehydes
This protocol outlines the general procedure for the cyanosilylation reaction.

Materials:

Aldehyde (e.g., Benzaldehyde)[1][2]

Trimethylsilyl cyanide (TMSCN)[1][2]

Co-MOF-74 catalyst (or its derivative)[1][2]

Procedure:

In a 4 mL vial, combine the aldehyde (1 mmol), TMSCN (3 mmol), and the MOF catalyst (3.0

mg).[1][2]

Stir the resulting mixture at 60 °C for the desired reaction time (e.g., 30 minutes).[1][2]

After the reaction is complete, isolate the catalyst by centrifugation.[1][2]

Analyze the supernatant to determine the conversion of the aldehyde to the corresponding

cyanohydrin silyl ether. ¹H NMR spectroscopy is a common method for this analysis.[1][2]
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Catalyst Recycling Protocol
The heterogeneity of the Co-MOF-74 catalyst allows for its recovery and reuse.

Procedure:

After the initial catalytic reaction, isolate the MOF catalyst by centrifugation.[1][2]

Wash the recovered catalyst several times with methanol.[1][2]

Dry the catalyst under vacuum for 1 hour.[1][2]

The refreshed catalyst is then ready to be used in a subsequent catalytic cycle by adding

fresh aldehyde and TMSCN.[1][2] This process can be repeated for multiple cycles with

minimal loss of catalytic activity.[1][2]

Visualizations
The following diagrams illustrate the key processes involved in the catalytic cyanosilylation of

aldehydes using Co-MOF-74.

Catalyst Synthesis

Catalytic Reaction

Catalyst Recycling

Reactants
(CoCl₂·6H₂O, DHBDC, DMF, PVP) Solvothermal Reaction

(120°C)

Mixing

Centrifugation & Washing Vacuum Drying Co-MOF-74 Catalyst

Reaction Mixture
(60°C)

Catalyst Addition

Aldehyde + TMSCN Catalyst Separation
(Centrifugation) Cyanohydrin Product

Washing with Methanol

¹H NMR Analysis

Vacuum Drying Reused Co-MOF-74

Reuse

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13728145?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10009656/
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra01222k
https://pmc.ncbi.nlm.nih.gov/articles/PMC10009656/
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra01222k
https://pmc.ncbi.nlm.nih.gov/articles/PMC10009656/
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra01222k
https://pmc.ncbi.nlm.nih.gov/articles/PMC10009656/
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra01222k
https://pmc.ncbi.nlm.nih.gov/articles/PMC10009656/
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra01222k
https://www.benchchem.com/product/b13728145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13728145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for Co-MOF-74 synthesis, catalytic cyanosilylation, and

catalyst recycling.
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Caption: Proposed mechanism for Co-MOF-74 catalyzed cyanosilylation of aldehydes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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